2-Boc-amino-4-thiazole carboxylic acid CAS 83673-98-7 properties
2-Boc-amino-4-thiazole carboxylic acid CAS 83673-98-7 properties
Comprehensive Technical Guide on 2-Boc-amino-4-thiazole Carboxylic Acid (CAS 83673-98-7): Properties, Synthesis, and Applications in Drug Development
Executive Summary
2-Boc-amino-4-thiazole carboxylic acid (CAS 83673-98-7) is a highly versatile heterocyclic building block widely utilized in synthetic organic chemistry and drug discovery. Featuring a thiazole core substituted with a carboxylic acid and a tert-butoxycarbonyl (Boc)-protected amino group, this compound serves as a critical intermediate in the synthesis of complex pharmaceuticals[1]. It is most notably employed in the development of third- and fourth-generation cephalosporin antibiotics and targeted kinase inhibitors. This whitepaper provides an in-depth analysis of its physicochemical properties, structural utility, and validated experimental protocols for its integration into advanced synthetic pipelines.
Physicochemical Properties
Understanding the baseline properties of CAS 83673-98-7 is essential for optimizing reaction conditions and ensuring reproducible yields. The compound typically presents as a white to light yellow crystalline powder[1].
| Property | Value / Description |
| CAS Number | 83673-98-7 |
| IUPAC Name | 2-[(tert-butoxycarbonyl)amino]-1,3-thiazole-4-carboxylic acid |
| Molecular Formula | C9H12N2O4S[1] |
| Molecular Weight | 244.27 g/mol |
| Melting Point | 261 °C (Decomposition) |
| Solubility | Soluble in polar organic solvents (e.g., DMF, DMSO, Methanol)[1] |
| Storage Conditions | Room temperature, Argon charged |
Data Interpretation: The high melting point with concurrent decomposition at 261 °C indicates strong intermolecular hydrogen bonding in the solid state, likely between the carboxylic acid and the thiazole nitrogen/Boc-carbamate. Consequently, thermal activation during coupling reactions should be carefully monitored to prevent premature degradation.
Structural Analysis & Reactivity
The utility of CAS 83673-98-7 stems from its orthogonal functionalization:
-
The Thiazole Core: As an electron-rich heteroaromatic ring, the thiazole moiety acts as a rigid spacer and a potent pharmacophore. It provides both a hydrogen bond acceptor (nitrogen) and a lipophilic sulfur atom, enhancing target binding affinity in biological systems[1].
-
The Boc Protecting Group: The tert-butoxycarbonyl group is a cornerstone of orthogonal peptide synthesis. It shields the nucleophilic 2-amino group from unwanted side reactions during carboxylic acid activation[1]. The Boc group is highly stable under basic and nucleophilic conditions but can be quantitatively cleaved under mildly acidic conditions, releasing volatile byproducts (isobutylene and CO₂) that simplify purification.
Applications in Drug Development
Beta-Lactam Antibiotics (Cephalosporins)
The 2-aminothiazole-4-yl moiety is the defining structural feature of advanced cephalosporins (e.g., Cefotaxime, Ceftriaxone). When CAS 83673-98-7 is coupled to the 7-aminocephalosporanic acid (7-ACA) core and subsequently deprotected, the resulting aminothiazole ring drastically increases the antibiotic's affinity for Penicillin-Binding Proteins (PBPs) while conferring steric resistance against degradation by bacterial beta-lactamases.
Caption: Pharmacological mechanism of the aminothiazole pharmacophore in antibacterial agents.
Kinase Inhibitors
In oncology, the thiazole ring is frequently deployed as a hinge-binding motif in ATP-competitive kinase inhibitors. The carboxylic acid handle of CAS 83673-98-7 allows for rapid library generation via combinatorial amide couplings, enabling efficient structure-activity relationship (SAR) optimization.
Experimental Protocols
The following protocols outline the standard workflows for utilizing CAS 83673-98-7 in synthetic campaigns.
Protocol 1: HATU-Mediated Amide Coupling
Causality & Rationale: Due to the potential steric hindrance and electronic deactivation of the thiazole-4-carboxylic acid, standard coupling agents (like EDC/HOBt) may yield sluggish reactions. HATU is employed because it generates a highly reactive 7-azabenzotriazole (HOAt) active ester, accelerating the nucleophilic attack by the amine. DIPEA is selected as the base because its steric bulk prevents it from acting as a competing nucleophile.
Step-by-Step Methodology:
-
Preparation: Dissolve 2-Boc-amino-4-thiazole carboxylic acid (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF) under an inert argon atmosphere.
-
Activation: Add HATU (1.2 eq) and N,N-Diisopropylethylamine (DIPEA) (3.0 eq) to the solution. Stir at room temperature for 15 minutes to ensure complete formation of the active ester.
-
Coupling: Introduce the target primary or secondary amine (1.1 eq) dropwise.
-
Reaction Monitoring: Stir the mixture for 2–4 hours. Monitor the consumption of the starting material via TLC or LC-MS to ensure self-validation of the reaction progress.
-
Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract the aqueous layer with Ethyl Acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.
-
Purification: Purify the crude product via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).
Caption: Workflow for HATU-mediated amide coupling of 2-Boc-amino-4-thiazole carboxylic acid.
Protocol 2: Boc Deprotection
Causality & Rationale: The removal of the Boc group requires acidic conditions. Trifluoroacetic acid (TFA) in Dichloromethane (DCM) is the industry standard. The acid protonates the carbamate, leading to the expulsion of a tert-butyl cation (which eliminates to form isobutylene gas) and carbon dioxide, driving the reaction to irreversible completion[1].
Step-by-Step Methodology:
-
Preparation: Dissolve the Boc-protected thiazole amide in anhydrous DCM (0.1 M concentration).
-
Cleavage: Cool the solution to 0 °C and slowly add TFA to achieve a 1:1 (v/v) ratio of DCM:TFA.
-
Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 1–2 hours.
-
Isolation: Concentrate the mixture under reduced pressure to remove DCM and excess TFA.
-
Trituration: Co-evaporate with toluene (2x) to remove residual TFA, then triturate the resulting residue with cold diethyl ether to precipitate the deprotected aminothiazole as a TFA salt. Filter and dry under high vacuum.
Safety and Handling
When handling CAS 83673-98-7, strict adherence to laboratory safety protocols is required. The compound is classified under GHS as causing skin irritation (H315), serious eye irritation (H319), and potential respiratory irritation (H335). It may also be harmful if swallowed or inhaled (H302, H332).
-
PPE: Nitrile gloves, safety goggles, and a standard lab coat.
-
Engineering Controls: All handling, especially weighing and transferring of the dry powder, should be conducted within a certified chemical fume hood to prevent inhalation of particulates.
References
-
Laboratoriumdiscounter. "2-[(tert-Butoxycarbonyl)amino]thiazole-4-carboxylic Acid >98.0%(HPLC) 5g." Laboratoriumdiscounter.nl. URL: [Link]
